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Compound of Interest

Compound Name: 2-Aminobenzophenone

Cat. No.: B122507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety, handling, and toxicity

information for 2-Aminobenzophenone. It is intended for informational purposes for a

professional audience and should not be considered a substitute for a formal risk assessment

or a comprehensive Safety Data Sheet (SDS). Always consult the most current SDS from your

supplier before handling this chemical. The toxicological properties of 2-Aminobenzophenone
have not been fully investigated[1][2].

Introduction
2-Aminobenzophenone is a chemical intermediate with significant applications in the

synthesis of pharmaceuticals, agrochemicals, and dyes. Its derivatives have been explored for

various pharmacological activities, including as antimitotic agents[1]. Given its role in research

and development, a thorough understanding of its safety and handling is paramount for all

personnel. This guide synthesizes available data to provide a technical overview of the known

hazards and safe handling practices for 2-Aminobenzophenone.

Hazard Identification and Classification
2-Aminobenzophenone is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications based on available data[3][4]:
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2 / 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictogram:

alt text

Toxicological Data
Comprehensive toxicological data for 2-Aminobenzophenone is limited. Many sources state

that the toxicological properties have not been fully investigated. The following table

summarizes the available information. It is important to note the absence of specific lethal dose

(LD50) values in the reviewed literature.
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Endpoint Species Route Value Reference

Acute Toxicity
Data not

available

Oral, Dermal,

Inhalation

No specific LD50

values found in

the searched

literature. One

SDS mentions

"No acute toxicity

information is

available for this

product."

Skin

Corrosion/Irritatio

n

Causes skin

irritation.

Serious Eye

Damage/Irritation

Causes serious

eye irritation.

Respiratory or

Skin

Sensitization

Prolonged or

repeated

exposure may

cause allergic

reactions in

certain sensitive

individuals

(based on QSAR

modeling).

Germ Cell

Mutagenicity

No data

available.

Carcinogenicity Not listed as a

carcinogen by

IARC, NTP,

ACGIH, or

OSHA. However,

studies on the

parent

compound,
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benzophenone,

showed some

evidence of

carcinogenic

activity in rats

and mice.

Reproductive

Toxicity

No data available

for 2-

Aminobenzophe

none. Studies on

benzophenone

and its

derivatives have

shown potential

reproductive and

developmental

toxicity.

Specific Target

Organ Toxicity -

Single Exposure

May cause

respiratory

irritation.

Specific Target

Organ Toxicity -

Repeated

Exposure

No data

available.

Aspiration

Hazard

No data

available.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2-Aminobenzophenone
are not available in the public domain. However, standardized OECD (Organisation for

Economic Co-operation and Development) guidelines are typically followed for chemical toxicity

testing. A generalized workflow for such an assessment is presented below.
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Preliminary Assessment

In Vitro Assays

In Vivo Studies (Rodent Models)

Data Analysis and Reporting

Physicochemical Characterization

In Silico Toxicity Prediction (QSAR)

 informs

Mutagenicity Assays (e.g., Ames Test)

Cytotoxicity Assays (e.g., on human cell lines)

Genotoxicity Assays (e.g., Comet Assay)

Acute Toxicity (Oral, Dermal, Inhalation) - LD50 Determination

Sub-chronic Toxicity (e.g., 90-day study)

Chronic Toxicity / Carcinogenicity

Reproductive & Developmental Toxicity

Statistical Analysis

Hazard and Risk Assessment

Safety Data Sheet Preparation

Click to download full resolution via product page

Caption: Generalized workflow for chemical toxicity testing.
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Signaling Pathways and Mechanism of Toxicity
There is no specific information available in the reviewed literature regarding the signaling

pathways or the precise mechanism of toxicity for 2-Aminobenzophenone. Research on

derivatives suggests that some may act as antimitotic agents by inhibiting tubulin

polymerization. Studies on the broader class of benzophenones indicate potential endocrine-

disrupting effects, but this has not been specifically demonstrated for the 2-amino derivative.

Further research is required to elucidate the molecular mechanisms underlying the observed

irritant effects and any potential systemic toxicity of 2-Aminobenzophenone.

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure safety.

Personal Protective Equipment (PPE)
A comprehensive list of recommended personal protective equipment is provided in the table

below:

Body Part Protection

Eyes/Face

Wear tightly fitting safety goggles with side-

shields conforming to EN166 (EU) or NIOSH

(US) approved eye protection.

Skin

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure. A

lab coat is mandatory.

Respiratory

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced. A dust mask (type N95 or

equivalent) is recommended.

Hands

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique to avoid skin contact.
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Engineering Controls
Use only in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are close to the workstation location.

Handling Procedures
Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.

Keep container tightly closed when not in use.

Storage
Store in a cool, dry, and well-ventilated place.

Keep container tightly closed.

Store locked up.

Incompatible materials: Strong oxidizing agents.

Emergency Procedures
First Aid Measures
The following first aid measures are recommended in case of exposure:
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Exposure Route First Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical attention if

you feel unwell.

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water for at

least 15 minutes. Get medical advice/attention if

skin irritation occurs.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

medical attention if eye irritation persists.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Sweep up and shovel. Place in a suitable, closed container for

disposal. Avoid generating dusty conditions.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.
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Specific Hazards: Hazardous decomposition products formed under fire conditions include

carbon oxides and nitrogen oxides (NOx).

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions.

Possibility of Hazardous Reactions: No data available.

Conditions to Avoid: Incompatible products, excess heat, and dust formation.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, and nitrogen oxides.

Disposal Considerations
Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, and national regulations.

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.

Conclusion
2-Aminobenzophenone is a chemical intermediate that requires careful handling due to its

classification as a skin, eye, and respiratory irritant. While comprehensive toxicological data is

lacking, the available information necessitates the use of appropriate personal protective

equipment and engineering controls to minimize exposure. Researchers, scientists, and drug

development professionals should adhere to the handling, storage, and emergency procedures

outlined in this guide and the product's Safety Data Sheet. Further research is warranted to
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fully characterize the toxicological profile of 2-Aminobenzophenone, including its potential

systemic effects and mechanisms of toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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